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Compound Name: HDL376

Cat. No.: B1673027

For Researchers, Scientists, and Drug Development Professionals

Introduction

HDL376, also known as SDZ-HDL 376, is a selective inhibitor of the Scavenger Receptor Class
B Type | (SR-BI). SR-BI plays a crucial role in lipid metabolism, particularly in the reverse
cholesterol transport pathway, by mediating the selective uptake of cholesteryl esters from
high-density lipoprotein (HDL) particles into cells, primarily in the liver and steroidogenic
tissues. Inhibition of SR-BI by HDL376 makes it a valuable research tool for studying lipid
metabolism and a potential therapeutic agent for conditions such as atherosclerotic coronary
artery disease.[1] These application notes provide detailed protocols for the dosage and
administration of HDL376 in rodent models for preclinical research.

Quantitative Data Summary

Due to the limited availability of published in vivo studies specifically detailing HDL376 dosage,
the following table provides formulation information from commercial suppliers. Researchers
should perform dose-response studies to determine the optimal effective and non-toxic dose for
their specific rodent model and experimental endpoint.

Table 1: HDL376 Formulation for In Vivo Rodent Studies
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Parameter Formulation 1 Formulation 2

_ N 10% DMSO, 40% PEG300, _
Vehicle Composition 10% DMSO, 90% Corn oil

5% Tween-80, 45% Saline

Achievable Concentration = 2.5 mg/mL = 2.5 mg/mL

This formulation is
N This formulation is suitable for recommended if the
otes
general use. continuous dosing period

exceeds two weeks.

Data sourced from MedChemExpress product information.

Signaling Pathway

The primary mechanism of action of HDL376 is the inhibition of the SR-BI receptor. This
receptor is involved in the selective uptake of lipids from HDL and facilitates reverse cholesterol
transport. By inhibiting SR-BI, HDL376 modulates plasma HDL cholesterol levels and

cholesterol transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1673027?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/5504926_High_pressure_liquid_chromatographic_analysis_of_in_vivo_metabolites_of_N-substituted_phenyl-N'-135-trimethyl_pyrazole-4-ylthioureas_in_rats
https://www.benchchem.com/product/b1673027#hdl376-dosage-and-administration-in-rodent-models
https://www.benchchem.com/product/b1673027#hdl376-dosage-and-administration-in-rodent-models
https://www.benchchem.com/product/b1673027#hdl376-dosage-and-administration-in-rodent-models
https://www.benchchem.com/product/b1673027#hdl376-dosage-and-administration-in-rodent-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

